![molecular formula C18H26N2O3 B5374556 4-[(2-methyl-2-propen-1-yl)oxy]-N-[3-(4-morpholinyl)propyl]benzamide](/img/structure/B5374556.png)
4-[(2-methyl-2-propen-1-yl)oxy]-N-[3-(4-morpholinyl)propyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2-methyl-2-propen-1-yl)oxy]-N-[3-(4-morpholinyl)propyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly known as MPMPB and is synthesized through a complex process that involves several chemical reactions. The purpose of
Mechanism of Action
The mechanism of action of MPMPB is not fully understood. However, it is believed that MPMPB inhibits the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. MPMPB also inhibits the production of inflammatory cytokines, which reduces inflammation. Additionally, MPMPB has been found to inhibit the accumulation of beta-amyloid, which is a protein that is associated with Alzheimer's disease.
Biochemical and Physiological Effects
MPMPB has been found to have several biochemical and physiological effects. It can inhibit the growth of cancer cells, reduce inflammation, and inhibit the accumulation of beta-amyloid. Additionally, MPMPB has been found to have neuroprotective properties and can improve cognitive function.
Advantages and Limitations for Lab Experiments
MPMPB has several advantages for lab experiments. It is relatively easy to synthesize and can be produced in large quantities. Additionally, MPMPB has been found to have low toxicity, which makes it safe for use in lab experiments. However, MPMPB has some limitations. It is not water-soluble, which can make it difficult to administer in certain experiments. Additionally, MPMPB has a short half-life, which can limit its effectiveness in certain experiments.
Future Directions
There are several future directions for research on MPMPB. One direction is to further investigate its anticancer properties and determine its effectiveness in treating different types of cancer. Another direction is to investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to understand the mechanism of action of MPMPB and to optimize its synthesis method to make it more efficient and cost-effective.
Conclusion
MPMPB is a chemical compound that has potential applications in the field of medicine. It has been found to have anticancer, anti-inflammatory, and neuroprotective properties. The synthesis of MPMPB is complex and requires expertise in organic chemistry. MPMPB has several advantages for lab experiments, but also has some limitations. Future research on MPMPB should focus on investigating its anticancer properties, potential use in treating neurodegenerative diseases, and optimizing its synthesis method.
Synthesis Methods
The synthesis of MPMPB involves several chemical reactions that are carried out in a laboratory setting. The first step involves the reaction between 4-aminobenzamide and 3-(4-morpholinyl)propyl chloroformate, which results in the formation of 4-(3-(4-morpholinyl)propoxy)benzamide. The second step involves the reaction between 4-(3-(4-morpholinyl)propoxy)benzamide and methyl vinyl ketone, which results in the formation of 4-[(2-methyl-2-propen-1-yl)oxy]-N-[3-(4-morpholinyl)propyl]benzamide. This process is complex and requires expertise in organic chemistry.
Scientific Research Applications
MPMPB has potential applications in the field of medicine. It has been found to have anticancer properties and can inhibit the growth of cancer cells. MPMPB has also been found to have anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis. Additionally, MPMPB has been found to have neuroprotective properties and can be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
4-(2-methylprop-2-enoxy)-N-(3-morpholin-4-ylpropyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-15(2)14-23-17-6-4-16(5-7-17)18(21)19-8-3-9-20-10-12-22-13-11-20/h4-7H,1,3,8-14H2,2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDMCATJGESEQDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC=C(C=C1)C(=O)NCCCN2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.